molecular formula C34H30N2 B12596625 9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine CAS No. 914497-12-4

9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine

Cat. No.: B12596625
CAS No.: 914497-12-4
M. Wt: 466.6 g/mol
InChI Key: KXBPNZJQFZBSBM-UHFFFAOYSA-N
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Description

9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine is a useful research compound. Its molecular formula is C34H30N2 and its molecular weight is 466.6 g/mol. The purity is usually 95%.
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Biological Activity

9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine is a compound belonging to the fluorene family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesizing data from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound's chemical structure can be described as follows:

  • Chemical Formula : C31H30N2
  • Molecular Weight : 466.59 g/mol
  • CAS Number : 354987-86-3

The structural composition includes a fluorene core with diethyl and diphenyl substituents, along with a pyridine moiety that may contribute to its biological properties.

Anticancer Properties

Research indicates that compounds similar to this compound exhibit significant anticancer activity. For instance, studies on fluorene derivatives have shown promising results against various cancer cell lines:

CompoundCell Line TestedIC50 (µM)Reference
Fluorene Derivative AA549 (Lung)15
Fluorene Derivative BMDA-MB-231 (Breast)12
This compoundTBDTBDTBD

The mechanism of action often involves the inhibition of key enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in cancer cells. Inhibition of DHFR leads to reduced proliferation of cancer cells and has been a target for drug development.

Antimicrobial Activity

The compound also shows potential antimicrobial properties. Similar fluorene-based compounds have been evaluated for their effectiveness against multidrug-resistant bacterial strains:

Pathogen TestedZone of Inhibition (mm)Reference
Staphylococcus aureus10
Escherichia coli8
Pseudomonas aeruginosa7

These results suggest that the incorporation of fluorene structures can enhance the antimicrobial activity by interacting with bacterial DHFR.

Case Studies and Research Findings

Several studies have explored the synthesis and biological evaluation of fluorene derivatives:

  • Synthesis and Evaluation : A study synthesized various thiazolidinone and azetidinone derivatives based on fluorene and evaluated their anticancer activity against A549 and MDA-MB-231 cell lines. The results indicated that some derivatives were more effective than traditional chemotherapeutics like Taxol .
  • Molecular Docking Studies : Molecular docking studies have elucidated the binding interactions between these compounds and target enzymes like DHFR, providing insights into their mechanism of action and potential for drug development .

Properties

CAS No.

914497-12-4

Molecular Formula

C34H30N2

Molecular Weight

466.6 g/mol

IUPAC Name

9,9-diethyl-N,N-diphenyl-7-pyridin-2-ylfluoren-2-amine

InChI

InChI=1S/C34H30N2/c1-3-34(4-2)31-23-25(33-17-11-12-22-35-33)18-20-29(31)30-21-19-28(24-32(30)34)36(26-13-7-5-8-14-26)27-15-9-6-10-16-27/h5-24H,3-4H2,1-2H3

InChI Key

KXBPNZJQFZBSBM-UHFFFAOYSA-N

Canonical SMILES

CCC1(C2=C(C=CC(=C2)C3=CC=CC=N3)C4=C1C=C(C=C4)N(C5=CC=CC=C5)C6=CC=CC=C6)CC

Origin of Product

United States

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